2-Methyl-3-(2-methylphenyl)-1-propene

• IUPAC Name: 1-methyl-2-(2-methylprop-2-enyl)benzene
• InChI: InChI=1S/C11H14/c1-9(2)8-11-7-5-4-6-10(11)3/h4-7H,1,8H2,2-3H3
• InChI Key: JDFFFYNJWMYRJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=C)C
• Molecular Formula: C11H14
• DSSTOX Substance ID: DTXSID70622319
• Molecular Weight: 146.23 g/mol
• CAS No.: 188404-16-2

Description

2-Methyl-3-(2-methylphenyl)-1-propene, also known as 2-methyl-3-phenylpropene, is an organic compound belonging to the class of compounds known as alkenes. It is a colorless liquid with a boiling point of 167.4 °C and a molecular weight of 152.24 g/mol. It is a highly reactive compound and is used in a variety of applications including synthesis, chemical reactions and drug development.

Scientific Research Applications

Structural and Computational Studies

Research involving cathinones, which are structurally related to 2-Methyl-3-(2-methylphenyl)-1-propene, has provided insights into their molecular structures through X-ray diffraction and computational methods. These studies highlight the importance of understanding molecular geometries for applications in material science and chemistry (Nycz et al., 2011).

Polymerization Catalysts

Studies on copolymerization involving similar molecular structures have been conducted to explore the effects of catalytic systems on polymer properties. For instance, the behavior of catalysts in the copolymerization of propene and norbornene was investigated, revealing the influence of methyl substitution on catalytic activity and polymer characteristics (Boggioni et al., 2010).

Synthesis and Oxidation Studies

Research into the oxidative catalysis of isosafrol, a compound related to this compound, by vanadium complexes has been conducted. This work sheds light on the potential of these complexes in synthesizing valuable chemical intermediates through double bond cleavage and epoxidation processes (Alvarez et al., 2007).

Self-Assembly and Material Science

Studies on coil-rod-coil molecules related to this compound have demonstrated their self-assembling behavior, which is significantly influenced by the length of the coil chains. This research is crucial for the development of advanced materials with tailored properties (Zhong et al., 2013).

Mechanism of Action

Target of Action

It is an analogue of methaqualone , which primarily acts as a sedative, relieving anxiety and promoting sleep . Methaqualone binds to GABA-A receptors , and it shows negligible affinity for a wide array of other potential targets, including other receptors and neurotransmitter transporters .

Mode of Action

Methaqualone, a related compound, has a diverse mechanism of action and mainly acts as a gaba a receptor modulator, leading to increased inhibitory transmission and downstream sedative effects via allosteric modulation and agonism of several gaba a r subtypes .

Biochemical Pathways

Methaqualone, a related compound, is known to interact with the gabaergic system .

Pharmacokinetics

Methaqualone, a related compound, peaks in the bloodstream within several hours, with a half-life of 20–60 hours .

Result of Action

Methaqualone, a related compound, is known to have sedative effects, relieving anxiety and promoting sleep .

Safety and Hazards

Methaqualone, which is “2-Methyl-3-(2-methylphenyl)-1-propene”, has been associated with several alarming cases of poisoning. The consequences and hazards of using these drugs compared to methaqualone itself are poorly understood due to the lack of pharmacological and toxicological studies and data.

Biochemical Analysis

Cellular Effects

It is known that similar compounds can have significant effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that similar compounds can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .